Cas no 1469764-96-2 (1-4-(methoxymethyl)phenyl-2-(methylamino)ethan-1-ol)

1-4-(Methoxymethyl)phenyl-2-(methylamino)ethan-1-ol is a synthetic organic compound featuring a phenyl ring substituted with a methoxymethyl group at the para position and an ethanolamine side chain with a methylamino substituent. This structure imparts potential utility as an intermediate in pharmaceutical or fine chemical synthesis, particularly for compounds targeting adrenergic or neurotransmitter pathways. The methoxymethyl group enhances solubility and metabolic stability, while the methylamino moiety may contribute to receptor binding affinity. The compound’s defined stereochemistry, if applicable, could further influence its biological activity. Its synthesis and purity are critical for reproducible applications in research and development. Suitable for controlled laboratory use under appropriate safety protocols.
1-4-(methoxymethyl)phenyl-2-(methylamino)ethan-1-ol structure
1469764-96-2 structure
Product Name:1-4-(methoxymethyl)phenyl-2-(methylamino)ethan-1-ol
CAS No:1469764-96-2
MF:C11H17NO2
MW:195.258183240891
CID:6317432
PubChem ID:65625151
Update Time:2025-08-05

1-4-(methoxymethyl)phenyl-2-(methylamino)ethan-1-ol Chemical and Physical Properties

Names and Identifiers

    • 1-4-(methoxymethyl)phenyl-2-(methylamino)ethan-1-ol
    • 1-[4-(methoxymethyl)phenyl]-2-(methylamino)ethan-1-ol
    • AKOS014963794
    • 1469764-96-2
    • EN300-1859590
    • Inchi: 1S/C11H17NO2/c1-12-7-11(13)10-5-3-9(4-6-10)8-14-2/h3-6,11-13H,7-8H2,1-2H3
    • InChI Key: YKRIUWWOLSYTSO-UHFFFAOYSA-N
    • SMILES: OC(CNC)C1C=CC(COC)=CC=1

Computed Properties

  • Exact Mass: 195.125928785g/mol
  • Monoisotopic Mass: 195.125928785g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 5
  • Complexity: 144
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.3
  • Topological Polar Surface Area: 41.5Ų

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Additional information on 1-4-(methoxymethyl)phenyl-2-(methylamino)ethan-1-ol

Comprehensive Overview of 1-4-(methoxymethyl)phenyl-2-(methylamino)ethan-1-ol (CAS No. 1469764-96-2)

The compound 1-4-(methoxymethyl)phenyl-2-(methylamino)ethan-1-ol (CAS No. 1469764-96-2) is a specialized organic molecule with a unique structural framework. Its chemical name highlights key functional groups, including a methoxymethyl substituent and a methylamino ethanol moiety, which contribute to its distinct physicochemical properties. This compound has garnered attention in pharmaceutical and biochemical research due to its potential applications in drug development and intermediate synthesis. Researchers are particularly interested in its role as a building block for more complex molecules, given its versatile reactivity and stability under various conditions.

In recent years, the demand for 1-4-(methoxymethyl)phenyl-2-(methylamino)ethan-1-ol has increased, driven by its relevance in medicinal chemistry and material science. Its CAS No. 1469764-96-2 serves as a critical identifier for procurement and regulatory compliance. The compound's structure, featuring an aromatic ring with a methoxymethyl group, enhances its solubility in organic solvents, making it suitable for reactions requiring polar environments. Additionally, the methylamino ethanol segment introduces basicity, which can be leveraged in catalysis or as a ligand in coordination chemistry.

One of the most frequently searched questions about this compound revolves around its synthetic pathways and industrial-scale production. Current literature suggests that 1-4-(methoxymethyl)phenyl-2-(methylamino)ethan-1-ol can be synthesized via reductive amination or nucleophilic substitution reactions, with yields optimized through careful control of reaction parameters. Researchers also explore its potential as a precursor for bioactive molecules, particularly in the development of central nervous system (CNS) targeting agents. This aligns with the growing interest in neuropharmacology and precision medicine, where tailored compounds play a pivotal role.

From an SEO perspective, keywords such as "CAS 1469764-96-2 supplier," "methoxymethyl phenyl derivatives," and "methylamino ethanol applications" are highly relevant. These terms reflect user intent, ranging from procurement to academic research. The compound's stability under ambient conditions and compatibility with common laboratory techniques further enhance its appeal. For instance, its HPLC purity and NMR characterization data are often requested by quality control professionals, underscoring the need for detailed technical documentation.

Another trending topic is the compound's role in green chemistry initiatives. As industries shift toward sustainable practices, 1-4-(methoxymethyl)phenyl-2-(methylamino)ethan-1-ol is being evaluated for its environmental footprint. Researchers are investigating solvent-free synthesis routes and catalytic methods to minimize waste. This aligns with broader discussions on carbon-neutral chemical production, a hot topic in both academic and industrial circles.

In summary, 1-4-(methoxymethyl)phenyl-2-(methylamino)ethan-1-ol (CAS No. 1469764-96-2) is a multifaceted compound with significant potential across multiple disciplines. Its structural features, synthetic accessibility, and applicability in cutting-edge research make it a valuable asset for scientists and manufacturers alike. By addressing common queries and aligning with contemporary trends, this overview aims to provide a comprehensive yet accessible resource for stakeholders in the chemical and pharmaceutical sectors.

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